![molecular formula C7H10N2 B145770 2-Amino-4,6-dimethylpyridine CAS No. 5407-87-4](/img/structure/B145770.png)
2-Amino-4,6-dimethylpyridine
Overview
Description
2-Amino-4,6-dimethylpyridine: 6-amino-2,4-lutidine ) is an organic compound belonging to the pyridine family. Its molecular weight is 122.17 g/mol, and its CAS number is 5407-87-4. The compound consists of a pyridine ring with amino groups at positions 2 and 6, as well as methyl substituents at positions 4 and 6. It appears as a white crystalline powder with a melting point of 63-64 °C and a boiling point of 235 °C .
Scientific Research Applications
Chemistry: Used as a building block in the synthesis of various heterocyclic compounds.
Biology: Investigated for its potential biological activities.
Medicine: May have applications in drug discovery due to its structural features.
Industry: Employed in the production of specialty chemicals.
Mechanism of Action
The exact mechanism of action for 2-amino-4,6-dimethylpyridine depends on its specific application. It may interact with enzymes, receptors, or other cellular targets, influencing various biochemical pathways.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2-Amino-4,6-dimethylpyridine interacts with various biomolecules in biochemical reactions. It binds to the cyclooxygenase enzyme and blocks its conversion of arachidonic acid to prostaglandin H2 . This interaction plays a crucial role in its anti-inflammatory properties .
Cellular Effects
It is known to inhibit the production of prostaglandins and leukotrienes, which play key roles in inflammation and immune responses . This suggests that this compound may influence cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to the cyclooxygenase enzyme, thereby inhibiting the conversion of arachidonic acid to prostaglandin H2 . This binding interaction can lead to changes in gene expression and potentially influence other biomolecular interactions.
Preparation Methods
Synthetic Routes::
Reductive Amination: One common synthetic route involves reductive amination of 2,4-dimethylpyridine using ammonia or an amine as the nitrogen source. This reaction typically employs reducing agents like sodium borohydride or lithium aluminum hydride.
Alkylation: Another method is alkylation of 2,4-dimethylpyridine with a suitable alkyl halide, followed by reduction of the resulting N-alkylpyridinium salt.
Industrial Production:: Industrial production methods may vary, but the reductive amination route is commonly employed.
Chemical Reactions Analysis
Reactivity::
Oxidation: 2-Amino-4,6-dimethylpyridine can undergo oxidation reactions, leading to the formation of N-oxides.
Substitution: It reacts with electrophiles (e.g., alkyl halides) to form N-alkyl derivatives.
Acylation: The amino group can be acylated to yield amides.
Reductive Amination: Sodium borohydride or lithium aluminum hydride in a suitable solvent.
Alkylation: Alkyl halides (e.g., methyl iodide) in the presence of a base (e.g., sodium hydroxide).
- N-alkyl derivatives (e.g., N-methyl-2-amino-4,6-dimethylpyridine).
- N-oxides (e.g., this compound N-oxide).
Comparison with Similar Compounds
While 2-amino-4,6-dimethylpyridine shares some similarities with other pyridine derivatives, its unique combination of amino groups and methyl substituents sets it apart. Similar compounds include 2-aminopyridine and 4,6-dimethylpyridine.
Properties
IUPAC Name |
4,6-dimethylpyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c1-5-3-6(2)9-7(8)4-5/h3-4H,1-2H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRBUBVKGJRPRRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9052189 | |
Record name | 2-Amino-4,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9052189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5407-87-4 | |
Record name | 2-Amino-4,6-dimethylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5407-87-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-4,6-dimethylpyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005407874 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-AMINO-4,6-DIMETHYLPYRIDINE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10731 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Pyridinamine, 4,6-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Amino-4,6-dimethylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9052189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-dimethyl-2-pyridylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.064 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-AMINO-4,6-DIMETHYLPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7NVZ9DW9Q5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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